4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-bromo-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C6H8BrN3O/c1-3-4(7)5(6(8)11)10(2)9-3/h1-2H3,(H2,8,11)
• InChI Key: PXBZPNUOEYENNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1Br)C(=O)N)C
• Molecular Formula: C6H8BrN3O
• Molecular Weight: 218.05 g/mol

Description

4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide, also known as BDC, is a chemical compound that has gained attention in scientific research due to its potential pharmaceutical applications. BDC is a pyrazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide is not fully understood. However, it has been suggested that 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide induces apoptosis in cancer cells by activating the caspase pathway. 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide has also been found to inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide has been found to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating the caspase pathway. 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide has also been found to inhibit the growth of fungi and bacteria by disrupting their cell membranes. In addition, 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide has been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has been found to have anticancer, antifungal, and antibacterial properties. However, 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide has limitations in terms of its solubility and stability. 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide is insoluble in water and has limited stability in solution.

Future Directions

There are several future directions for the study of 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide. One direction is to further investigate its anticancer properties and its potential as a cancer treatment. Another direction is to study its potential as an antifungal and antibacterial agent. In addition, further research is needed to understand the mechanism of action of 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide and its effects on various biological pathways.

Scientific Research Applications

4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide has been studied for its potential pharmaceutical applications. It has been found to have anticancer properties by inducing apoptosis in cancer cells. 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide has also been studied for its antifungal and antibacterial properties. It has been found to inhibit the growth of various fungi and bacteria, including Candida albicans and Staphylococcus aureus.

Synthesis routes and methods

Procedure details

To 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylic acid (0.3 g, 1.370 mmol) in DMF (5 mL) were added ammonium chloride (0.293 g, 5.48 mmol), HOBt (0.222 g, 1.644 mmol), and EDC (0.368 g, 1.917 mmol), followed by N-ethyl-N-isopropylpropan-2-amine (1.193 mL, 6.85 mmol). The reaction mixture was stirred for 18 hours at room temperature. The reaction mixture was subsequently diluted with EtOAc, washed with brine, dried over Na2SO4, and concentrated to give the title compound, which was used without further purification (0.28 g).